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Compound of Interest

Compound Name: FIIN-4

Cat. No.: B15580158 Get Quote

Essential Safety and Handling Guide for FIIN-4
This guide provides crucial safety, handling, and disposal protocols for FIIN-4, a potent and

irreversible covalent inhibitor of the Fibroblast Growth Factor Receptor (FGFR) family. Given its

reactive acrylamide moiety, adherence to these procedures is vital for ensuring personnel

safety and maintaining a secure laboratory environment.

Hazard Identification and Risk Assessment
FIIN-4 is a type II inhibitor that forms a covalent bond with a cysteine residue in the P-loop of

FGFRs.[1] Its 4-acrylamidebenzyl group is a key structural feature that confers this irreversible

binding.[1] While a specific Safety Data Sheet (SDS) for FIIN-4 is not publicly available, the

presence of the acrylamide functional group necessitates handling it as a particularly

hazardous substance. Acrylamide and its derivatives are considered potential neurotoxins and

suspect carcinogens.[2]

Hazard Summary

Hazard Classification Description

Acute Toxicity Harmful if swallowed.

Serious Health Hazard

Suspected carcinogen and potential neurotoxin.

[2] May cause damage to organs through

prolonged or repeated exposure.
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| Environmental Hazard | Potentially very toxic to aquatic life with long-lasting effects. |

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when working with FIIN-4. The following table

outlines the minimum required PPE.

PPE Category Specification Rationale

Hand Protection Double-layered nitrile gloves.

To prevent skin contact with

the unpolymerized, toxic form

of the compound.[2]

Eye Protection
Safety goggles or a face

shield.

To protect against splashes of

solutions or airborne powder.

Body Protection A lab coat or disposable gown.
To prevent contamination of

personal clothing.

Respiratory Protection

Required when handling the

solid powder outside of a

certified chemical fume hood.

To avoid inhalation of the

powder, which can readily

become airborne.[3]

Operational Plan: Handling Procedures
The following workflow diagram illustrates the essential steps for safely handling FIIN-4 in a

laboratory setting.
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Preparation

Handling

Experimentation

Cleanup & Disposal

Don Appropriate PPE

Work in a Chemical Fume Hood

Always

Weigh Solid FIIN-4

Prepare Stock Solution (e.g., in DMSO)

Aliquot and Store

Perform Experiment

Decontaminate Work Area

Dispose of Waste

Doff PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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